2-amino-5-[2-(methylsulfanyl)ethyl]-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide

Specification

• Molecular Formula: C8H13N3O2S
• Molecular Weight: 215.28 g/mol
• IUPAC Name: 5-amino-3-hydroxy-2-(2-methylsulfanylethyl)-2H-pyrrole-4-carboxamide
• Standard InChI: InChI=1S/C8H13N3O2S/c1-14-3-2-4-6(12)5(8(10)13)7(9)11-4/h4,12H,2-3H2,1H3,(H2,9,11)(H2,10,13)
• Standard InChI Key: SZEJCXVNZXGSPF-UHFFFAOYSA-N
• Canonical SMILES: CSCCC1C(=C(C(=N1)N)C(=O)N)O

Introduction

2-Amino-5-[2-(methylsulfanyl)ethyl]-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide is a complex organic compound characterized by its unique structural features, including a pyrrole ring, an amino group, and a carboxamide functional group. This compound has garnered interest in medicinal chemistry due to its potential biological activities and applications.

Synthesis Approaches

Several synthetic approaches can be employed to produce 2-amino-5-[2-(methylsulfanyl)ethyl]-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide. These methods often involve multi-step reactions that require precise conditions to achieve the desired product yield and purity.

Interaction Studies

Understanding how 2-amino-5-[2-(methylsulfanyl)ethyl]-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxamide interacts with biological targets is crucial. This involves molecular docking studies and other biochemical assays to determine its binding affinities and potential therapeutic applications.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
4-Aminoquinoline	Contains an amino group and quinoline structure	Known for antimalarial properties
1H-Pyrrole Derivatives	Various substitutions on the pyrrole ring	Diverse biological activities
Thiazole Derivatives	Includes sulfur in a five-membered ring	Exhibits antibacterial properties

Safety and Handling Precautions

The compound is classified with a signal word of "Warning" and requires adherence to specific precautionary statements for safe handling, including P501, P270, P264, P280, P302+P352, P337+P313, P305+P351+P338, P362+P364, P332+P313, P301+P312+P330.